Cas no 2248270-07-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate
• CAS No: 2248270-07-5
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 5930015
• PubChem ID: 165890605
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515970
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate
• 2248270-07-5

• Inchi： 1S/C16H13N3O4/c1-18(2)13-7-8-17-9-12(13)16(22)23-19-14(20)10-5-3-4-6-11(10)15(19)21/h3-9H,1-2H3
• InChI Key： ATTQGRMCKSFXEQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate (CAS No: 2248270-07-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)pyridine-3-carboxylate, identified by its CAS number 2248270-07-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of both dioxo and dimethylamino functional groups in its structure suggests a high degree of reactivity and versatility, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. The 1,3-dioxo-2,3-dihydro-1H-isoindol core is particularly interesting because it can be modified in various ways to produce compounds with distinct pharmacological properties. Researchers have been exploring its potential as an intermediate in synthesizing novel therapeutic agents. The integration of the pyridine moiety further enhances the compound's pharmacological profile, as pyridine derivatives are well-known for their role in various bioactive molecules.

The 4-(dimethylamino)pyridine substituent adds another layer of complexity to the molecule, influencing its solubility, stability, and interactions with biological targets. This group is commonly found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The carboxylate group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In the context of modern drug discovery, this compound has been investigated for its potential in treating a variety of diseases. For instance, isoindole derivatives have shown promise in anti-inflammatory and anticancer therapies. The dioxo group can participate in redox reactions, which are crucial for many biological processes. By leveraging these chemical properties, researchers aim to develop molecules that can modulate disease pathways effectively.

One of the most exciting aspects of this compound is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic routes makes it feasible to produce large quantities for research purposes. This accessibility is critical for conducting comprehensive studies, including pharmacokinetic evaluations and structure-activity relationship (SAR) analyses. Such studies are essential for understanding how small changes in the molecular structure can impact biological activity.

The compound's potential as a lead molecule has also been explored in several preclinical models. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases like diabetes and neurodegeneration. The dimethylamino group plays a key role in these interactions by facilitating hydrogen bonding and electrostatic interactions with biological targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's properties before costly laboratory synthesis is undertaken. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include cyclization reactions that form the isoindole core, followed by functionalization at the 4-position with the dimethylamino group. The introduction of the carboxylate group typically occurs near the end of the synthesis, allowing for final purification steps. Each step must be rigorously controlled to avoid side reactions that could compromise the final product's integrity.

Economic considerations also play a significant role in the production of this compound. As demand for high-quality intermediates grows, manufacturers are investing in more efficient synthetic routes that reduce waste and lower costs. Green chemistry principles are being incorporated into these processes to minimize environmental impact while maintaining high yields and purity standards. Such efforts align with broader industry trends toward sustainable manufacturing practices.

The regulatory landscape surrounding pharmaceutical intermediates like this one is complex but well-defined. Manufacturers must adhere to strict guidelines set forth by agencies such as the FDA and EMA to ensure safety and efficacy before any clinical trials can begin. These regulations require thorough documentation of synthesis methods, impurity profiles, and stability data. Compliance with these standards is essential for advancing compounds through preclinical testing phases.

Future directions for research on this compound include exploring its derivatives through structure-based drug design (SBDD). By understanding how it interacts with biological targets at a molecular level, chemists can make informed modifications aimed at improving potency or selectivity. SBDD leverages advances in crystallography and biophysics to guide rational design efforts based on detailed structural information.

The broader implications of discoveries like this extend beyond individual compounds; they contribute to our fundamental understanding of how chemical structures influence biological activity. Such knowledge is critical for developing new therapeutic strategies that address unmet medical needs more effectively than existing treatments do today.